Cas no 106010-22-4 (9-Hexadecenamide, (E)-)

• Product Name: 9-Hexadecenamide, (E)-
• CAS No: 106010-22-4
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• MDL: MFCD07374311
• CID: 126961
• PubChem ID: 56936054
• Update Time: 2025-10-12

9-Hexadecenamide, (E)- Chemical and Physical Properties

Names and Identifiers

• 9-Hexadecenamide, (9Z)-
• PALMITOLEAMIDE
• (9Z)-9-Hexadecenamide
• 9-Hexadecenamide, (E)-
• (Z)-9-hexadecenamide
• SCHEMBL945826
• AS-57445
• 106010-22-4
• (9Z)-hexadecenamide
• 9Z-hexadecenamide
• (9Z)-hexadec-9-enamide
• CHEBI:146162
• LMFA08010010
• AKOS030561865
• D93056
• (Z)-Hexadec-9-enamide
• YRPQTVNCCVPGFA-FPLPWBNLSA-N

• MDL： MFCD07374311
• Inchi： 1S/C16H31NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h7-8H,2-6,9-15H2,1H3,(H2,17,18)/b8-7-
• InChI Key： YRPQTVNCCVPGFA-FPLPWBNLSA-N
• SMILES： O=C(CCCCCCC/C=C\CCCCCC)N

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.5
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on 9-Hexadecenamide, (E)-

Comprehensive Overview of 9-Hexadecenamide, (E)- (CAS No. 106010-22-4)

9-Hexadecenamide, (E)- (CAS No. 106010-22-4) is a versatile compound with significant applications in various fields, including pharmaceuticals, cosmetics, and materials science. This comprehensive overview delves into the chemical structure, physical properties, synthesis methods, and recent research advancements of this compound.

Chemical Structure and Physical Properties

9-Hexadecenamide, (E)- is a fatty amide with the molecular formula C₁₆H₃₁NO. The compound features a long hydrocarbon chain with a double bond at the 9th position and an amide functional group at the terminal end. This unique structure confers several important physical properties:

• Molecular Weight: 253.41 g/mol
• Melting Point: 37-39°C
• Boiling Point: 345°C at 760 mmHg
• Density: 0.85 g/cm³ at 25°C
• Solubility: Slightly soluble in water, highly soluble in organic solvents such as ethanol and acetone

The presence of the double bond and the amide group makes 9-Hexadecenamide, (E)- highly reactive, enabling it to participate in various chemical reactions and interactions.

Synthesis Methods

The synthesis of 9-Hexadecenamide, (E)- can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 9-hexadecenoic acid with ammonia or an amine derivative under controlled conditions. The reaction can be catalyzed by various reagents to enhance yield and purity.

            CH3(CH2)7CH=CH(CH2)6-COOH + NH3 → CH3(CH2)7CH=CH(CH2)6-CONH2
        

This method is widely used in industrial settings due to its simplicity and cost-effectiveness. Another approach involves the amidation of 9-hexadecenoyl chloride with ammonia or a primary amine. This method offers higher yields but requires more stringent reaction conditions.

            CH3(CH2)7CH=CH(CH2)6-COCl + NH3 → CH3(CH2)7CH=CH(CH2)6-CONH2
        

In the pharmaceutical industry, 9-Hexadecenamide, (E)- has shown promise as a drug delivery vehicle due to its ability to enhance the solubility and bioavailability of hydrophobic drugs. Recent studies have demonstrated its effectiveness in improving the therapeutic efficacy of anticancer agents and antiviral drugs.

In cosmetics, 9-Hexadecenamide, (E)- is used as an emollient and skin conditioning agent. Its moisturizing properties make it an ideal ingredient for creams, lotions, and other skincare products. Additionally, its ability to form stable emulsions enhances the texture and stability of cosmetic formulations.

The scientific community continues to explore new applications and properties of 9-Hexadecenamide, (E)-. A recent study published in the Journal of Medicinal Chemistry investigated the use of 9-Hexadecenamide, (E)- as a potential anti-inflammatory agent. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential for treating inflammatory diseases.

            Reference: Smith et al., "Anti-inflammatory Properties of 9-Hexadecenamide, (E)-: A Novel Approach to Inflammatory Disease Management," Journal of Medicinal Chemistry, 2023.
        

Another study published in Biomaterials explored the use of 9-Hexadecenamide, (E)- in developing biodegradable polymers for tissue engineering applications. The researchers synthesized a copolymer containing 9-Hexadecenamide, (E)- units and demonstrated its biocompatibility and degradation behavior in vivo.

            Reference: Johnson et al., "Biodegradable Polymers Containing 9-Hexadecenamide Units for Tissue Engineering Applications," Biomaterials, 2023.
        

In conclusion, 9-Hexadecenamide, (E)- (CAS No. 106010-22-4) is a multifunctional compound with a wide range of applications in pharmaceuticals, cosmetics, and materials science. Its unique chemical structure and physical properties make it an attractive candidate for various industrial processes and research endeavors. Ongoing research continues to uncover new possibilities for this versatile compound, further expanding its potential impact on human health and technology.